6-O-ethyl 3-O-methyl 2-[(3-methoxynaphthalene-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate

• IUPAC Name: 6-O-ethyl 3-O-methyl 2-[(3-methoxynaphthalene-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C24H24N2O6S/c1-4-32-24(29)26-10-9-16-19(13-26)33-22(20(16)23(28)31-3)25-21(27)17-11-14-7-5-6-8-15(14)12-18(17)30-2/h5-8,11-12H,4,9-10,13H2,1-3H3,(H,25,27)
• InChI Key: IHRMTBLYTUBELT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC4=CC=CC=C4C=C3OC
• Molecular Formula: C24H24N2O6S
• Molecular Weight: 468.5 g/mol

Description

The compound of interest, 6-O-ethyl 3-O-methyl 2-[(3-methoxynaphthalene-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate, is a complex molecule that appears to be related to a family of compounds synthesized for various biological activities and structural analyses. While the specific compound is not directly mentioned in the provided papers, the papers do discuss related compounds and their syntheses, characterizations, and potential applications, which can provide insights into the analysis of the compound .

Synthesis Analysis

The synthesis of related compounds involves multicomponent reactions and the use of starting materials such as ethyl cyanomalonate and sulfur, as well as reactions with aromatic aldehydes to afford Schiff base compounds . For example, the synthesis

Scientific Research Applications

Chemical Synthesis and Heterocyclic Chemistry

Studies on related compounds have focused on the synthesis of complex heterocyclic systems, highlighting methodologies that could be applicable to the synthesis of "6-O-ethyl 3-O-methyl 2-[(3-methoxynaphthalene-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate." For example, research by Bakhite, Al‐Sehemi, and Yamada (2005) describes the preparation of pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines from related starting materials, demonstrating the potential for creating complex heterocycles that could include the compound (Bakhite, Al‐Sehemi, & Yamada, 2005).

Structural and Molecular Analysis

Further, the synthesis and structural elucidation of similar compounds are critical in understanding their chemical properties and potential applications. For instance, Çolak et al. (2021) detailed the synthesis, characterization, and analysis of 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, providing insights into the molecular structure and behavior of such compounds through X-ray and DFT analyses (Çolak, Karayel, Buldurun, & Turan, 2021).

Potential Applications in Medicinal Chemistry

Though not directly related to "6-O-ethyl 3-O-methyl 2-[(3-methoxynaphthalene-2-carbonyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate," studies on structurally similar compounds indicate potential applications in medicinal chemistry. For example, Queiroz et al. (2011) explored the synthesis and evaluation of tumor cell growth inhibition by methyl 3-amino-6-[(hetero)arylethynyl]thieno[3,2-b]pyridine-2-carboxylates, suggesting that related compounds could have bioactive properties worth investigating (Queiroz, Calhelha, Vale-Silva, Pinto, Almeida, & Vasconcelos, 2011).

Mechanism of Action

If this compound is biologically active, its mechanism of action would depend on how it interacts with biological molecules. This could involve binding to a specific protein, altering a biochemical pathway, or interacting with cell membranes.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Standard safety tests would involve assessing its toxicity, flammability, and environmental impact.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, or investigating its mechanism of action in more detail.